Cas no 727738-99-0 (2,2',3,3',4,4',6-Heptachlorodiphenyl ether)

727738-99-0 structure
Product name:2,2',3,3',4,4',6-Heptachlorodiphenyl ether
CAS No:727738-99-0
MF:C12H3Cl7O
MW:411.322616815567
CID:2851399
2,2',3,3',4,4',6-Heptachlorodiphenyl ether Chemical and Physical Properties
Names and Identifiers
-
- 2,2',3,3',4,4',6-Heptachlorodiphenyl ether
- 50PW0N01U8
- PCDE 171
- Q27260809
-
- Inchi: 1S/C12H3Cl7O/c13-4-1-2-7(10(18)8(4)16)20-12-6(15)3-5(14)9(17)11(12)19/h1-3H
- InChI Key: KKVXTOYNZOPDNA-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1OC1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 331
- XLogP3: 7.8
- Topological Polar Surface Area: 9.2
2,2',3,3',4,4',6-Heptachlorodiphenyl ether Related Literature
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
-
Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
-
4. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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